Cas no 1806813-43-3 (3-Amino-2-(difluoromethyl)-4-iodo-6-nitropyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-4-iodo-6-nitropyridine
• CAS No: 1806813-43-3
• MF: C₆H₄F₂IN₃O₂
• MW: 315.016139984131
• CID: 4928029
• Update Time: 2025-06-10

3-Amino-2-(difluoromethyl)-4-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-iodo-6-nitropyridine

• Inchi： 1S/C6H4F2IN3O2/c7-6(8)5-4(10)2(9)1-3(11-5)12(13)14/h1,6H,10H2
• InChI Key： KGUDVNVDLLIJLL-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-2-(difluoromethyl)-4-iodo-6-nitropyridine

Comprehensive Overview of 3-Amino-2-(difluoromethyl)-4-iodo-6-nitropyridine (CAS No. 1806813-43-3)

3-Amino-2-(difluoromethyl)-4-iodo-6-nitropyridine (CAS No. 1806813-43-3) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique combination of functional groups, including an amino group, difluoromethyl group, iodine substituent, and nitro group, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive pyridine scaffolds found in FDA-approved therapeutics.

The compound's iodo-substituted pyridine core offers exceptional reactivity for cross-coupling reactions, a property that aligns with current trends in green chemistry and atom-economical synthesis. Many scientists are exploring how this molecule can facilitate palladium-catalyzed reactions, which remain a hot topic in medicinal chemistry forums and academic publications. Its difluoromethyl group has become particularly relevant as fluorinated compounds continue to dominate approximately 30% of new drug approvals, according to recent pharmaceutical industry reports.

From a synthetic chemistry perspective, CAS 1806813-43-3 presents interesting challenges and opportunities. The presence of both electron-donating (amino group) and electron-withdrawing (nitro group) substituents creates unique electronic properties that researchers are investigating for structure-activity relationship studies. This dual functionality makes the compound valuable for developing multi-target directed ligands, an emerging approach in neurodegenerative disease research that frequently appears in recent PubMed publications.

The 4-iodo substitution on the pyridine ring has become particularly valuable in bioconjugation chemistry, addressing growing demand for novel protein-labeling techniques in biochemical assays. This aspect connects with trending searches about click chemistry applications and proteolysis-targeting chimeras (PROTACs) in drug development. Furthermore, the compound's potential in fluorescence labeling aligns with increasing interest in advanced imaging techniques for cellular studies.

Stability studies of 3-Amino-2-(difluoromethyl)-4-iodo-6-nitropyridine reveal interesting characteristics that organic chemists are documenting in detail. The nitropyridine moiety demonstrates particular resilience under various pH conditions, making it suitable for diverse reaction environments. This stability profile has prompted investigations into its use as a building block for materials science applications, especially in developing novel organic electronic materials - a field experiencing rapid growth according to recent ACS publications.

Analytical characterization of this compound presents unique challenges that have become discussion points in spectroscopy forums. The 19F-NMR signals from the difluoromethyl group and the heavy atom effect from iodine create distinctive spectral patterns that researchers are cataloging for future reference. These characteristics make CAS 1806813-43-3 an interesting case study for advanced spectral interpretation techniques, a subject frequently searched by analytical chemists.

In the context of intellectual property, 3-Amino-2-(difluoromethyl)-4-iodo-6-nitropyridine appears in several patent applications related to kinase inhibitors and antimicrobial agents, reflecting industry interest in its therapeutic potential. The compound's structural features align with current design strategies for allosteric modulators, a trending topic in drug discovery circles. Its hydrogen bond donor/acceptor pattern makes it particularly relevant for molecular docking studies, which remain among the most searched computational chemistry topics.

From a regulatory perspective, proper handling and storage of this specialty chemical require attention to its photosensitivity and moisture sensitivity, considerations that align with growing industry focus on compound stability in pharmaceutical development. These characteristics have prompted development of specialized packaging solutions, connecting to broader discussions about chemical logistics in research supply chains.

The synthesis of 3-Amino-2-(difluoromethyl)-4-iodo-6-nitropyridine involves multiple regioselective steps that showcase modern synthetic methodology. Recent improvements in the preparation route have focused on catalyst optimization and yield enhancement, addressing common pain points searched by process chemists. The compound's production exemplifies current trends toward step-economical synthesis in fine chemical manufacturing.

Looking forward, CAS 1806813-43-3 continues to attract research attention due to its potential in developing next-generation therapeutics. Its structural features position it well for investigations into targeted drug delivery systems and bioisosteric replacement strategies - both areas experiencing growing interest in medicinal chemistry. As the pharmaceutical industry increasingly values scaffold diversity, this multifunctional pyridine derivative offers numerous possibilities for innovative drug design.